4-(Trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde

• Molecular Formula: C9H4F3NOS
• Molecular Weight: 231.20 g/mol
• IUPAC Name: 4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde
• InChI: InChI=1S/C9H4F3NOS/c10-9(11,12)7-1-2-13-8-6(7)3-5(4-14)15-8/h1-4H
• InChI Key: MLDCSYBDGPDYOG-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C2C(=C1C(F)(F)F)C=C(S2)C=O

Description

4-(Trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde (CAS: 2060046-61-7) is a high-value heterocyclic building block with a molecular formula of C9H4F3NOS and a molecular weight of 231.19 . This compound features a fused thienopyridine core, a scaffold recognized as a privileged structure in drug discovery for its ability to impart favorable pharmacological properties . The presence of the electron-withdrawing trifluoromethyl group enhances metabolic stability and membrane permeability, while the aldehyde functionality at the 2-position provides a versatile handle for synthetic elaboration via condensation or nucleophilic addition reactions, enabling the construction of diverse chemical libraries. Thieno[2,3-b]pyridine derivatives are extensively investigated in medicinal chemistry for developing novel therapeutic agents. Compounds based on this core structure have demonstrated significant anticancer activity , particularly against aggressive triple-negative breast cancer (TNBC) cell lines by inducing apoptosis and impacting cancer stem cell populations . Research indicates these molecules can inhibit phosphoinositide-specific phospholipase C (PI-PLC), an enzyme target involved in cell signaling pathways . Furthermore, the thieno[2,3-b]pyridine scaffold is a key component in molecular frameworks studied as viral replication inhibitors , highlighting its broad utility in antiviral research . This compound is supplied For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

General Synthetic Strategy

The synthesis of 4-(Trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde generally involves constructing the thieno[2,3-b]pyridine core followed by selective functionalization to introduce the trifluoromethyl and aldehyde groups. Two major synthetic routes have been reported:

• Route A: Functionalization of a preformed thieno[2,3-b]pyridine intermediate via cross-coupling and oxidation steps.
• Route B: Stepwise construction of the heterocyclic core starting from substituted pyridines, followed by ring closure and aldehyde introduction.

Synthesis via Suzuki–Miyaura Cross-Coupling and Subsequent Functionalization

According to recent medicinal chemistry literature, a key approach involves the selective functionalization of a protected 2,6-dichloro-3-(dimethoxymethyl)pyridine intermediate. This intermediate undergoes Suzuki–Miyaura cross-coupling with 4-(trifluoromethyl)phenyl boronic acid to introduce the trifluoromethyl-substituted aryl group at the 6-position of the pyridine ring. The protecting groups are then removed to yield the corresponding 2-chloro-6-(4-trifluoromethylphenyl)carbaldehyde derivative. This aldehyde is further reacted with ethyl thioglycolate under specific conditions to afford the ethyl thieno[2,3-b]pyridine-2-carboxylate intermediate.

The ester intermediate is hydrolyzed to the corresponding carboxylic acid and then converted to the amide derivative via HATU-mediated amide coupling. This route exemplifies the stepwise functionalization and ring closure required to build the thieno[2,3-b]pyridine core with the trifluoromethyl substituent and aldehyde functionality at the desired positions (see Scheme 3 in source).

Oxidation-Based Approaches to Introduce the Aldehyde Group

Oxidation of thienopyridine derivatives has been performed using sodium hypochlorite (NaOCl) under various conditions to selectively introduce aldehyde groups at the 2-position. Two main methods are described:

• Method A: Treatment of thienopyridine derivatives with aqueous 10% NaOCl in 1,4-dioxane at room temperature for 3–8 hours, followed by work-up and purification to yield aldehyde products in 37–55% yield.
• Method B: Biphasic reaction of thienopyridine derivatives in dichloromethane with aqueous 10% NaOCl and benzyltriethylammonium chloride (TEBAC) as a phase-transfer catalyst, stirred at room temperature for 4–10 hours, affording aldehydes in 43–64% yields.

These oxidation methods provide regio- and stereoselective conversion of amino or other substituents on the thienopyridine ring to aldehydes, suitable for preparing 4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde derivatives (source).

Industrially Applicable Preparation of the Pyridine-2-Carbaldehyde Core

A patented industrial method for preparing 2-pyridine carbaldehyde, a key intermediate in the synthesis of thieno[2,3-b]pyridine derivatives, involves:

• Refluxing 2-methylpyridine with halohydrocarbons as solvents, benzamide as catalyst, and trichloro isocyanate as chlorinating agent to form 2-chloromethylpyridine.
• Hydrolysis of 2-chloromethylpyridine under alkaline conditions to yield 2-pyridinemethanol.
• Oxidation of 2-pyridinemethanol with 10% sodium hypochlorite in the presence of halohydrocarbon solvents, 2,2,6,6-tetramethylpiperidine nitric oxide, and potassium bromide as catalysts at low temperatures to produce 2-pyridine carbaldehyde.

This method is noted for its high yield, low cost, mild conditions, and suitability for industrial scale-up (source).

Summary Table of Key Preparation Methods

Step	Method Description	Reagents/Conditions	Yield (%)	Notes
1	Suzuki–Miyaura cross-coupling of 2,6-dichloro-3-(dimethoxymethyl)pyridine with 4-(trifluoromethyl)phenyl boronic acid	Pd catalyst, base, methanol, Amberlyst 15 acid catalyst	Not specified	Selective functionalization at 6-position
2	Deprotection to yield 2-chloro-6-(4-trifluoromethylphenyl)carbaldehyde	Acidic conditions	Not specified	Removal of dimethoxymethyl protecting group
3	Reaction with ethyl thioglycolate to form ethyl thieno[2,3-b]pyridine-2-carboxylate	Standard cyclization conditions	Not specified	Formation of thieno[2,3-b]pyridine core
4	Hydrolysis of ester to carboxylic acid and conversion to amide via HATU coupling	Basic hydrolysis, HATU coupling reagents	Not specified	Functional group interconversion
5	Oxidation of thienopyridine derivatives with NaOCl (Method A)	10% aq. NaOCl, 1,4-dioxane, r.t., 3–8 h	37–55%	Regioselective aldehyde formation
6	Oxidation of thienopyridine derivatives with NaOCl and TEBAC (Method B)	10% aq. NaOCl, CH2Cl2, TEBAC, r.t., 4–10 h	43–64%	Phase-transfer catalysis improves yield
7	Industrial preparation of 2-pyridine carbaldehyde	2-methylpyridine, trichloro isocyanate, benzamide, NaOCl oxidation with catalysts	High (exact % not specified)	Mild, low cost, industrial scale

Detailed Research Outcomes and Analysis

• The Suzuki–Miyaura cross-coupling strategy allows for selective introduction of the trifluoromethyl-substituted aryl group, which is critical for tuning the electronic properties of the final compound.
• Oxidation methods using sodium hypochlorite are mild and effective for converting amino or methyl substituents on thienopyridine rings to aldehydes, with moderate to good yields. Use of phase-transfer catalysts such as TEBAC enhances the reaction efficiency and product isolation.
• The industrial method for preparing 2-pyridine carbaldehyde demonstrates a scalable and environmentally friendlier approach compared to older oxidation methods that rely on toxic reagents or precious metal catalysts.
• Overall, the combination of cross-coupling, cyclization, and oxidation steps provides a versatile toolkit for synthesizing 4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde with good control over regioselectivity and functional group compatibility.

The oxidation of thienopyridine intermediates with sodium hypochlorite under mild conditions stands out as a practical method for aldehyde introduction, while the Suzuki–Miyaura coupling provides a reliable way to install the trifluoromethyl-substituted aryl group. Industrially, the preparation of the pyridine-2-carbaldehyde core via chloromethylation, hydrolysis, and catalytic oxidation offers a cost-effective and environmentally considerate process.

These preparation methods collectively enable access to 4-(Trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde for further application in pharmaceutical and material sciences.

Chemical Reactions Analysis

Types of Reactions

4-(Trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde can be reduced to the corresponding alcohol.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions to substitute the trifluoromethyl group.

Major Products Formed

Oxidation: 4-(Trifluoromethyl)thieno[2,3-b]pyridine-2-carboxylic acid.

Reduction: 4-(Trifluoromethyl)thieno[2,3-b]pyridine-2-methanol.

Substitution: Various substituted thieno[2,3-b]pyridine derivatives depending on the nucleophile used.

Scientific Research Applications

4-(Trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde is a specialized organic compound that has a trifluoromethyl group attached to a thieno[2,3-b]pyridine framework. Its molecular formula is C9H4F3NOS, and it has a molecular weight of approximately 231.20 g/mol. Due to the trifluoromethyl group, the compound has potential applications in material science and medicinal chemistry because it can significantly affect the compound's electronic properties and biological activity.

Chemical Properties
The chemical reactivity of 4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde is largely determined by its functional groups. The trifluoromethyl group can enhance the electrophilicity of the adjacent carbonyl carbon, which makes it more reactive towards nucleophiles compared to non-fluorinated analogs.

Synthesis
The synthesis of 4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde typically involves multi-step organic reactions that require careful optimization to ensure high yields and purity of the final product.

Applications
4-(Trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde exhibits significant biological activity and has several potential applications:

• Inhibitor of Kinases: It can act as an inhibitor of specific kinases, such as Pim-1 kinase, which plays a critical role in cell survival and proliferation. This inhibition can lead to apoptosis in cancer cells by disrupting key signaling pathways involved in tumor growth and metastasis.
• Cancer therapy: Its interaction with phosphoinositide signaling pathways suggests potential implications in cancer therapy and other diseases characterized by dysregulated cell motility and survival.
• Drug discovery: Its structural characteristics allow it to serve as a building block for synthesizing more complex molecules in drug discovery programs.

Mechanism of Action

The mechanism by which 4-(Trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde exerts its effects is often related to its ability to interact with specific molecular targets. For instance, it may inhibit certain enzymes or receptors by binding to their active sites, thereby modulating their activity. The trifluoromethyl group can enhance the compound’s lipophilicity, allowing it to penetrate biological membranes more effectively .

Comparison with Similar Compounds

Substituent Variations at the 4-Position

The 4-position substituent critically modulates electronic and steric properties. Key analogues include:

Compound Name	4-Position Substituent	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Spectral Data (IR/NMR)
4-(Trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde	-CF₃	C₉H₅F₃NOS	235.20	Not reported	C=O stretch ~1730 cm⁻¹ (IR)
6-Chlorothieno[2,3-b]pyridine-2-carbaldehyde	-Cl	C₈H₄ClNOS	197.64	Not reported	C=O stretch ~1725 cm⁻¹ (IR)
4-(3-Fluorophenyl)thieno[2,3-b]pyridine-2-carboxamide	-C₆H₄F	C₁₅H₁₀FN₂OS	300.32	255–256	NH stretches ~3463–3296 cm⁻¹ (IR)
Thieno[2,3-b]pyridine-2-carbaldehyde	-H	C₈H₅NOS	163.19	142–143	C=O stretch ~1731 cm⁻¹ (IR)

Key Observations :

• Aldehyde-containing analogues (e.g., 6-chloro and unsubstituted derivatives) share a reactive -CHO group, enabling further derivatization (e.g., condensation to form hydrazones or Schiff bases) .

Functional Group Variations at the 2-Position

The 2-position functional group determines reactivity and biological activity:

Compound Name	2-Position Functional Group	Key Properties
4-(Trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde	-CHO	Reactive aldehyde; forms covalent adducts
3-Amino-6-phenyl-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxylic acid	-COOH	Higher polarity; potential for salt formation
3-Amino-4-(trifluoromethyl)-6-(thiophen-2-yl)thieno[2,3-b]pyridine-2-carbonitrile	-CN	Electron-deficient nitrile; impacts π-π stacking
Thieno[2,3-b]pyridine-2-carboxamide derivatives	-CONHR	Amide group enhances hydrogen bonding

Key Observations :

• Aldehyde derivatives (e.g., the target compound) are versatile intermediates for synthesizing hydrazides, oximes, or heterocyclic extensions.
• Carboxylic acid and amide derivatives exhibit higher solubility in polar solvents due to hydrogen-bonding capacity .

Biological Activity

4-(Trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde is a notable compound in medicinal chemistry due to its unique structure and significant biological activity. This article explores its biological properties, mechanisms of action, and potential applications in drug discovery.

Chemical Structure and Properties

• Molecular Formula : C$_9$H$_4$F$_3$NOS
• Molecular Weight : 231.20 g/mol
• Key Functional Groups : Trifluoromethyl group, thieno[2,3-b]pyridine framework, and aldehyde group.

The trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, influencing its interaction with biological targets.

4-(Trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde has been identified as an inhibitor of specific kinases, particularly Pim-1 kinase , which is crucial for cell survival and proliferation. Inhibition of Pim-1 can induce apoptosis in cancer cells by disrupting signaling pathways that promote tumor growth and metastasis .

In Vitro Studies

Research has demonstrated that this compound modulates enzyme activities significantly. Studies using surface plasmon resonance and isothermal titration calorimetry have quantitatively assessed its binding affinity for Pim-1 kinase, revealing that the trifluoromethyl substituent enhances binding interactions compared to non-fluorinated analogs .

Anticancer Activity

In one study, 4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde was evaluated for its cytotoxic effects against various cancer cell lines. The compound exhibited significant inhibition of cell proliferation in the MCF-7 breast cancer cell line with an IC$_{50}$ value indicating effective cytotoxicity .

Enzyme Inhibition

The compound also showed promise in inhibiting cyclooxygenase (COX) enzymes and lipoxygenases (LOX), which are involved in inflammatory processes. This suggests potential applications in treating inflammatory diseases alongside its anticancer properties .

Comparative Analysis with Similar Compounds

To understand the unique properties of 4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbaldehyde, a comparison with structurally similar compounds is essential:

Compound Name	CAS Number	Similarity Index
3-Aminothieno[2,3-b]pyridine-2-carboxylic acid	58327-75-6	0.85
3-Chlorothieno[2,3-b]pyridine-2-carboxylic acid	937640-24-9	0.83
Methyl 3-aminothieno[2,3-b]pyridine-2-carboxylate	111042-89-8	0.82
Ethyl 3-chlorothieno[2,3-b]pyridine-2-carboxylate	66869-77-0	0.78

These compounds share structural motifs but differ in their functional groups or substituents, leading to variations in their biological activities and chemical reactivities .